Cas no 163527-47-7 (4-(3-Nitro-1,2,4triazol-1-yl)-butyric Acid)

• Product Name: 4-(3-Nitro-1,2,4triazol-1-yl)-butyric Acid
• CAS No: 163527-47-7
• MF: C₆H₈N₄O₄
• MW: 200.15212059021
• MDL: MFCD03768179
• CID: 1076472
• PubChem ID: 1263634
• Update Time: 2025-04-20

4-(3-Nitro-1,2,4triazol-1-yl)-butyric Acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Nitro-[1,2,4]triazol-1-yl)-butyric acid
• 4-(3-(1-Naphthyl)pentyl)morpholine
• 4-(3-naphthalen-1-yl-pentyl)-morpholine
• 4-(3-nitro-1H-1,2,4-triazolyl)butanoic acid
• 4-[3-(naphthalen-1-yl)pentyl]morpholine
• AC1L4VZS
• AC1Q70Y2
• AR-1F9700
• BRN 0917362
• CTK4F9876
• Morpholine, 4-(3-(1-naphthyl)pentyl)-
• AKOS B030645
• TIMTEC-BB SBB002440
• 4-(3-nitro-1,2,4-triazol-1-yl)butanoic acid
• 1H-1,2,4-triazole-1-butanoic acid, 3-nitro-
• 4-(3-NITRO-1H-1,2,4-TRIAZOL-1-YL)BUTANOIC ACID
• LS-03242
• CCG-202908
• 4-(3-Nitro-1H-1,2,4-triazol-1-yl)butanoicacid
• CS-0313063
• InChI=1/C6H8N4O4/c11-5(12)2-1-3-9-4-7-6(8-9)10(13)14/h4H,1-3H2,(H,11,12
• AKOS000303240
• ALBB-009739
• 163527-47-7
• MFCD03768179
• STK506060
• 4-(3-Nitro-1,2,4triazol-1-yl)-butyric Acid

• MDL： MFCD03768179
• Inchi： 1S/C6H8N4O4/c11-5(12)2-1-3-9-4-7-6(8-9)10(13)14/h4H,1-3H2,(H,11,12)
• InChI Key： VKHMLQUUROMVFW-UHFFFAOYSA-N
• SMILES： OC(CCCN1C=NC([N+](=O)[O-])=N1)=O

Computed Properties

• Exact Mass: 200.05455475g/mol
• Monoisotopic Mass: 200.05455475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 114Ų

4-(3-Nitro-1,2,4triazol-1-yl)-butyric Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds